Barium(2+);dinitrate

• CAS No.: 10022-31-8
• Product Name: Barium(2+);dinitrate
• Molecular Formula: BaN2O6; Ba(NO3)2; Ba(NO3)2; BaN2O6
• Molecular Weight: 261.34 g/mol
• IUPAC Name: barium(2+);dinitrate
• Standard InChI: InChI=1S/Ba.2NO3/c;2*2-1(3)4/q+2;2*-1
• Standard InChIKey: IWOUKMZUPDVPGQ-UHFFFAOYSA-N
• SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ba+2]
• Canonical SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ba+2]
• Boiling Point: Decomposes (NIOSH, 2016); Decomposes
• Colorform: White cubic crystals; Lustrous white crystals; Crystals or crystalline powde
• Density: 3.24 at 73.4 °F (USCG, 1999); 3.24 g/cu cm; 3.24 g/cm³; 3.24
• Melting Point: 1098 °F (USCG, 1999); 590 °C; 1094°F
• Physical Description: Barium nitrate appears as a white crystalline solid. Noncombustible, but accelerates burning of combustible materials. If large quantities are involved in fire or the combustible material is finely divided, an explosion may result. May explode under prolonged exposure to heat or fire. Toxic oxides of nitrogen produced in fires.; DryPowder; OtherSolid; PelletsLargeCrystals; COLOURLESS-TO-WHITE CRYSTALS OR CRYSTALLINE POWDER.; White, odorless solid.
• Description: Barium nitrate appears as a white crystalline solid. Noncombustible, but accelerates burning of combustible materials. If large quantities are involved in fire or the combustible material is finely divided, an explosion may result. May explode under prolonged exposure to heat or fire. Toxic oxides of nitrogen produced in fires.
• Solubility: 9 % (NIOSH, 2016); 10.3 g/100 g water at 25 °C; Slightly soluble in ethanol and acetone; Solubility in water as weight %: 4.72%, 0 °C; 9.27%, 25 °C; 12.35%, 40 °C; 16.9%, 60 °C; 21.4%, 80 °C; 25.6%, 100 °C; 32.0%, 135 °C; Solubility in water, g/100ml at 20 °C: 8.7 (moderate); 9%
• Synonyms: arium nitrate; barium nitrate, monohydrate
• Vapor Pressure: Low (NIOSH, 2016); Low
• PubChem Compound: 15243532
• Last Modified: Nov 12 2021